1-(6-Nitro-benzofuran-2-yl)ethanone

• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 1-(6-nitro-1-benzofuran-2-yl)ethanone
• InChI: InChI=1S/C10H7NO4/c1-6(12)9-4-7-2-3-8(11(13)14)5-10(7)15-9/h2-5H,1H3
• InChI Key: WINRYNWXAMZORS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C=C(C=C2)[N+](=O)[O-]

Description

1-(6-Nitro-benzofuran-2-yl)ethanone is a benzofuran derivative characterized by a nitro (-NO₂) substituent at the 6-position of the benzofuran ring and an acetyl (-COCH₃) group at the 2-position. Benzofuran scaffolds are widely studied due to their structural versatility and applications in pharmaceuticals, agrochemicals, and materials science.

For instance, nitration of 1-(benzofuran-2-yl)ethanone using mixed acids (H₂SO₄/HNO₃) could yield the 6-nitro derivative, though regioselectivity depends on reaction conditions.

Applications of nitro-substituted benzofurans include roles as intermediates in drug synthesis or bioactive molecules. Nitro groups often enhance antimicrobial or antiparasitic activity, as seen in related α-azole ketones . However, nitroaromatic compounds may also pose toxicity risks, necessitating careful handling .

Preparation Methods

The synthesis of 1-(6-Nitro-benzofuran-2-yl)ethanone typically involves a multi-step process. One common method includes the reaction of 1-(6-nitrobenzofuran-2-yl)ethan-1-one with N-methylnicotineamide iodide in the presence of potassium carbonate in methanol and water at 4°C for 1 hour. This is followed by the addition of formic acid in methanol and water at room temperature for 10 minutes . Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

1-(6-Nitro-benzofuran-2-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction of the nitro group can yield amino derivatives.

Substitution: Electrophilic substitution reactions can occur at the benzofuran ring, particularly at positions ortho and para to the nitro group.

Common reagents used in these reactions include potassium permanganate for oxidation, hydrogen gas with a palladium catalyst for reduction, and various electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(6-Nitro-benzofuran-2-yl)ethanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives have been studied for their potential biological activities, including anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent due to its ability to interact with specific molecular targets.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(6-Nitro-benzofuran-2-yl)ethanone involves its interaction with molecular targets such as enzymes and receptors. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzofuran ring structure allows for specific binding interactions with target proteins, influencing pathways involved in cell growth and apoptosis .

Comparison with Similar Compounds

Key Observations :

• Electron Effects: The nitro group (-NO₂) in the target compound reduces electron density on the benzofuran ring, making it less reactive toward electrophilic substitution compared to methoxy (-OCH₃) or hydroxy (-OH) derivatives .
• Solubility : Hydroxy and methoxy substituents improve water solubility, whereas nitro and alkyl groups enhance lipophilicity .
• Biological Activity : Nitro and imidazole substituents correlate with antimicrobial properties. For example, α-azole ketones exhibit antifungal activity against Candida species .